(1S,3R,5Z)-5-[(2E)-2-[(3As,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(1S,3R,5Z)-5-[(2E)-2-[(3As,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
120336-94-9
VCID:
VC0058462
InChI:
InChI=1S/C27H42O2/c1-18(6-4-7-20-9-10-20)24-13-14-25-21(8-5-15-27(24,25)3)11-12-22-16-23(28)17-26(29)19(22)2/h11-12,18,20,23-26,28-29H,2,4-10,13-17H2,1,3H3/b21-11+,22-12-/t18-,23+,24?,25+,26-,27-/m1/s1
SMILES:
CC(CCCC1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C27H42O2
Molecular Weight:
398.6 g/mol
(1S,3R,5Z)-5-[(2E)-2-[(3As,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 120336-94-9
Main Products
VCID: VC0058462
Molecular Formula: C27H42O2
Molecular Weight: 398.6 g/mol
![(1S,3R,5Z)-5-[(2E)-2-[(3As,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 120336-94-9](/images/no_structure.jpg)
| CAS No. | 120336-94-9 |
|---|---|
| Product Name | (1S,3R,5Z)-5-[(2E)-2-[(3As,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C27H42O2 |
| Molecular Weight | 398.6 g/mol |
| IUPAC Name | (1S,3R,5Z)-5-[(2E)-2-[(3aS,7aR)-1-[(2R)-5-cyclopropylpentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H42O2/c1-18(6-4-7-20-9-10-20)24-13-14-25-21(8-5-15-27(24,25)3)11-12-22-16-23(28)17-26(29)19(22)2/h11-12,18,20,23-26,28-29H,2,4-10,13-17H2,1,3H3/b21-11+,22-12-/t18-,23+,24?,25+,26-,27-/m1/s1 |
| Standard InChIKey | BFWYIIVSVVDUMP-CAOZCZHMSA-N |
| Isomeric SMILES | C[C@H](CCCC1CC1)C2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@@H](C[C@H](C4=C)O)O)C |
| SMILES | CC(CCCC1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Canonical SMILES | CC(CCCC1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Synonyms | 1,3-dihydroxy-20-(3'-cyclopropylpropyl)-9,10-secopregna-5,7,10(19)-triene MC 969 MC-969 |
| PubChem Compound | 6439055 |
| Last Modified | Nov 11 2021 |
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